Cas no 893988-31-3 (1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 893988-31-3
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5894679
• PubChem ID: 43957336
• Update Time: 2025-10-31

1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione, 1-(3,5-dimethyl-1-piperidinyl)-2-[1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl]-
• 893988-31-3
• F2001-0234
• 1-(3,5-dimethylpiperidin-1-yl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]ethane-1,2-dione
• 1-(3,5-dimethylpiperidin-1-yl)-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)ethane-1,2-dione
• 1-(3,5-dimethylpiperidin-1-yl)-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}ethane-1,2-dione
• AKOS024619180
• 1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

• Inchi： 1S/C23H29N3O3/c1-16-11-17(2)13-26(12-16)23(29)22(28)19-14-25(20-8-4-3-7-18(19)20)15-21(27)24-9-5-6-10-24/h3-4,7-8,14,16-17H,5-6,9-13,15H2,1-2H3
• InChI Key： NRJCFVBBMQQPBN-UHFFFAOYSA-N
• SMILES： C(N1CC(C)CC(C)C1)(=O)C(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 597.7±56.0 °C(Predicted)
• pka: -0?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

Introduction to 1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione (CAS No. 893988-31-3)

1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 893988-31-3, represents a convergence of advanced synthetic methodologies and pharmacological insights, making it a subject of intense research interest.

The molecular structure of 1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a piperidine moiety at the C1 position and an indole ring at the C2 position contributes to its diverse chemical reactivity and potential biological activity. Specifically, the 3,5-dimethylpiperidine substituent enhances the compound's stability and solubility, while the pyrrolidinyl group introduces additional pharmacophoric features that are known to interact with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of complex organic molecules. The compound 893988-31-3, with its intricate structure, has emerged as a promising candidate in this endeavor. Its dual functionality, encompassing both electrophilic and nucleophilic centers, makes it a versatile scaffold for further derivatization and optimization.

The synthesis of 1-(3,5-dimethylpiperidin-1-yl)-2-{1-2-oxygeno - 2-(pyrrolidin - 1 - yl) ethyl - 1 H - indol - 3 - yl} ethane - 1 , 2 - dione involves multi-step organic transformations that highlight the expertise of modern synthetic chemists. The use of advanced catalytic systems and transition metal complexes has enabled the construction of complex molecular architectures with high precision. This approach not only underscores the technical prowess in synthetic chemistry but also opens up new avenues for drug discovery.

The pharmacological profile of this compound is under active investigation. Preliminary studies suggest that it may exhibit significant interactions with biological receptors and enzymes, which could be exploited for therapeutic purposes. The indole moiety, in particular, is known for its role in various pharmacological mechanisms, including modulation of neurotransmitter systems and anti-inflammatory responses. The incorporation of a pyrrolidinyl group further enhances its potential by introducing additional binding pockets that can be targeted for drug design.

The development of novel pharmaceuticals often relies on understanding the structural determinants that govern biological activity. In the case of CAS No. 893988 - 31 - 3, computational modeling and molecular dynamics simulations have been instrumental in elucidating its binding interactions with potential targets. These studies not only provide insights into the compound's mechanism of action but also guide the design of more effective derivatives.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a testament to the power of interdisciplinary research, where advancements in synthetic chemistry are seamlessly integrated with insights from medicinal chemistry and biochemistry. This synergy is crucial for accelerating the discovery and development of new drugs that meet the growing demand for effective treatments.

In conclusion, 893988 - 31 - 3, or more formally known as 1 -( 3 , 5 - dimethyl piperidine - 1 - yl ) - 2 { 1 - 2 - oxo - 2 ( pyrrolidine - 1 - yl ) ethyl - 1 H indol - > ethane > > > > > > > > , represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of medicine.